Cas no 85553-44-2 (2-3-(Bromomethyl)phenylthiophene)

• Product Name: 2-3-(Bromomethyl)phenylthiophene
• CAS No: 85553-44-2
• MF: C₁₁H₉BrS
• MW: 253.158160924911
• MDL: MFCD08435867
• CID: 60892
• PubChem ID: 13150400
• Update Time: 2025-04-18

2-3-(Bromomethyl)phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Bromomethyl)phenyl]thiophene
• 2-[3-(bromomethyl)phenyl]-thiophene
• 3-(2-thienyl)benzyl bromide
• 2-(3-(Bromomethyl)phenyl)thiophene
• 85553-44-2
• SCHEMBL4171352
• DTXSID30522346
• MS-22320
• J-507646
• CS-0456427
• MFCD08435867
• 2-3-(Bromomethyl)phenylthiophene

• MDL： MFCD08435867
• Inchi： 1S/C11H9BrS/c12-8-9-3-1-4-10(7-9)11-5-2-6-13-11/h1-7H,8H2
• InChI Key： JQQDEBDYUAKNGD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C2=CC=CS2)C=1

Computed Properties

• Exact Mass: 251.96100
• Monoisotopic Mass: 251.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: 57 ºC
• Boiling Point: 325.6±22.0 °C at 760 mmHg
• Flash Point: 325.6 °C at 760 mmHg
• PSA: 28.24000
• LogP: 4.31000

2-3-(Bromomethyl)phenylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R20/21/22;R34
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Risk Phrases：R20/21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides